![molecular formula C9H12N2O2 B1397100 5-(tert-Butyl)pyrazine-2-carboxylic acid CAS No. 242813-48-5](/img/structure/B1397100.png)
5-(tert-Butyl)pyrazine-2-carboxylic acid
Overview
Description
5-(tert-Butyl)pyrazine-2-carboxylic acid is a chemical compound with the molecular formula C9H12N2O2 . It is often used as an intermediate in organic synthesis and pharmaceutical intermediates .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, substituted amides of pyrazine-2-carboxylic acids can be synthesized by condensation of the corresponding chlorides of some substituted pyrazine-2-carboxylic acids with various ring-substituted aminothiazoles or anilines .Molecular Structure Analysis
The molecular structure of 5-(tert-Butyl)pyrazine-2-carboxylic acid is characterized by the presence of a pyrazine ring, which is a six-membered aromatic ring containing two nitrogen atoms, and a carboxylic acid group. The tert-butyl group is attached to the pyrazine ring .Scientific Research Applications
Antimycobacterial Activity
The compound has shown significant antimycobacterial activity. In particular, the 3,5-bis-trifluoromethylphenyl amide of 5-tert-butyl-6-chloropyrazine-2-carboxylic acid has shown the highest antituberculotic activity (72% inhibition) against Mycobacterium tuberculosis .
Antifungal Activity
The compound has been tested for its in vitro antifungal activity. However, the 3-methylphenyl amides of 6-chloro- and 5-tert-butyl-6-chloro-pyrazine-2-carboxylic acid exhibited only a poor in vitro antifungal effect .
Photosynthesis-Inhibiting Activity
The compound has been found to inhibit photosynthesis. The most active inhibitor of oxygen evolution rate in spinach chloroplasts was the (3,5-bis-trifluoromethylphenyl)amide of 6-chloropyrazine-2-carboxylic acid .
Synthesis of Upadacitinib
The compound, also known as upadacitinib intermediate 2, could be used in the synthesis and property studies of upadacitinib .
Preparation of Europium (III) Complexes
5-Methyl-2-pyrazinecarboxylic acid, a related compound, may be used in the preparation of novel europium (III) complexes .
6. Synthesis of Ln-Metal Organic Frameworks (MOFs) The compound may be used in the synthesis of Ln-metal organic frameworks (MOFs) .
Antibacterial Activity
The compound has been tested for its antibacterial activity .
8. Synthesis of Various Prodrugs of Pyrazinoic Acid The compound has been used in the synthesis of various prodrugs of pyrazinoic acid .
Future Directions
properties
IUPAC Name |
5-tert-butylpyrazine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2/c1-9(2,3)7-5-10-6(4-11-7)8(12)13/h4-5H,1-3H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGMCAXRLFSRQLP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NC=C(N=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(tert-Butyl)pyrazine-2-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.